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Introduction
Iotasul is a non-ionic, dimeric, water-soluble contrast agent designed for lymphography.[1] Its

advantageous physicochemical properties, including high molecular weight and low osmotic

pressure, make it well-suited for both direct and indirect visualization of the lymphatic system.

[1] Unlike conventional oily contrast media, Iotasul offers better tolerance, reduced risk of

microembolism, and is eliminated from the body, primarily via the renal route, within 24 hours.

[1] These characteristics, combined with adequate radiopacity and low diffusion through

lymphatic vessel walls, allow for detailed and rapid diagnostic imaging of the lymphatic system.

[1]

Physicochemical Properties and Mechanism of
Action
Iotasul is an iodinated contrast agent, meaning it contains iodine atoms which have a high

atomic number.[2] This high atomic number leads to greater X-ray attenuation compared to soft

tissues, enabling visualization of the structures it fills. The mechanism of action for Iotasul in
lymphography is physical, not pharmacological. After administration, it enters the lymphatic

capillaries and vessels, opacifying them and adjacent lymph nodes, allowing for their

radiographic imaging. Iotasul is formulated as a water-soluble solution with an iodine content

of 275 or 300 mg/ml.
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Experimental Protocols
Two primary methods for Iotasul-based lymphography in animal models have been described:

direct and indirect lymphography.

Direct Lymphography
This method involves the direct injection of the contrast agent into a surgically exposed

lymphatic vessel.

Objective: To directly visualize a specific lymphatic vessel and its downstream drainage.

Materials:

Iotasul solution (275 or 300 mg iodine/ml)

Anesthetic agent (e.g., Combelen® + 1-Polamivet® for dogs)

Automatic injection pump

Surgical instruments for vessel exposure

X-ray imaging equipment

Procedure:

Anesthetize the animal according to approved institutional protocols.

Surgically expose a superficial lymph vessel, for example, in a hind limb.

Carefully cannulate the lymphatic vessel.

Using an automatic injection pump, infuse the Iotasul solution at a rate of 0.08 ml/min.

The total infusion volume will vary depending on the animal size and the specific lymphatic

system being investigated (e.g., 3-15 ml per animal in dog studies).

Perform radiographic imaging during and after the infusion to visualize the lymphatic

drainage.
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Indirect Lymphography
This technique involves injecting Iotasul into the interstitial space, allowing it to be naturally

taken up by the lymphatic capillaries. This method avoids surgical exposure of lymphatic

vessels.

Objective: To visualize the lymphatic drainage from a specific tissue or region.

Materials:

Iotasul solution (275 or 300 mg iodine/ml)

Syringe and needle or automatic injection pump

X-ray imaging equipment

Procedure:

Select the injection site based on the desired lymphatic system to be visualized (e.g.,

intracutaneous in the hind paw, submucosal in the stomach).

Administer the Iotasul solution via manual injection or with an automatic injection pump.

The infusion rate should be slow, ranging from 0.02 to 0.08 ml/min.

The total infusion volume will depend on the injection site and animal size (e.g., 2.0 to 4.0 ml

for intracutaneous administration in the hind paw of dogs).

Radiographic imaging can demonstrate opacification of the lymphatics and regional lymph

nodes for approximately 45 minutes post-administration.

Data Presentation
Toxicity Data
The systemic toxicity of Iotasul has been shown to be low in mice and rats.
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Route of Administration Species LD50 (g iodine/kg)

Intraperitoneal Rat > 11

Mouse > 14

Subcutaneous Rat > 11

Mouse > 14

Intragastric Rat > 11

Mouse > 14

Table adapted from preclinical investigation data.

Visualizations
Experimental Workflow for Lymphography
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Caption: Experimental workflow for direct and indirect lymphography using Iotasul.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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